Cas no 1160247-61-9 (Tert-Butyl 6-Methoxyspiro[Indene-1,4-Piperidine]-1-Carboxylate)

• Product Name: Tert-Butyl 6-Methoxyspiro[Indene-1,4-Piperidine]-1-Carboxylate
• CAS No: 1160247-61-9
• MF: C₁₉H₂₅NO₃
• MW: 315.406705617905
• CID: 4561273
• Update Time: 2025-10-29

Tert-Butyl 6-Methoxyspiro[Indene-1,4-Piperidine]-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 6-Methoxyspiro[Indene-1,4-Piperidine]-1-Carboxylate(WX105076)
• Tert-Butyl 6-Methoxyspiro[Indene-1,4-Piperidine]-1-Carboxylate

• Inchi： 1S/C19H25NO3/c1-18(2,3)23-17(21)20-11-9-19(10-12-20)8-7-14-5-6-15(22-4)13-16(14)19/h5-8,13H,9-12H2,1-4H3
• InChI Key： PFDCGHVOXGGTGC-UHFFFAOYSA-N
• SMILES： C12(CCN(C(OC(C)(C)C)=O)CC1)C1=C(C=CC(OC)=C1)C=C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4

Additional information on Tert-Butyl 6-Methoxyspiro[Indene-1,4-Piperidine]-1-Carboxylate

Tert-Butyl 6-Methoxyspiro[Indene-1,4-Piperidine]-1-Carboxylate (CAS No. 1160247-61-9): A Comprehensive Overview

Tert-Butyl 6-Methoxyspiro[Indene-1,4-Piperidine]-1-Carboxylate, identified by its CAS number 1160247-61-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, characterized by the interconnection of an indene ring and a piperidine moiety, exhibits unique chemical and pharmacological properties that make it a promising candidate for various therapeutic applications.

The compound's molecular architecture is particularly noteworthy, featuring a tert-butyl group and a methoxy substituent on the spiro center. These functional groups contribute to its distinct reactivity and binding affinity, which are critical factors in drug design and development. The spirocyclic framework itself provides stability while allowing for conformational flexibility, which is essential for interactions with biological targets.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential as pharmacophores. Studies have demonstrated that these structures can exhibit high selectivity and efficacy in targeting various biological pathways. The Tert-Butyl 6-Methoxyspiro[Indene-1,4-Piperidine]-1-Carboxylate molecule, with its unique combination of functional groups, has shown promise in preliminary screenings as a lead compound for the development of novel therapeutics.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The presence of the tert-butyl group enhances its binding affinity to certain enzymes and receptors, while the methoxy substituent modulates its pharmacokinetic properties. This balance allows for optimized drug delivery and reduced side effects, which are crucial considerations in modern drug development.

The synthesis of Tert-Butyl 6-Methoxyspiro[Indene-1,4-Piperidine]-1-Carboxylate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The spirocyclic core is typically formed through a cyclization reaction between an indene derivative and a piperidine precursor. The subsequent introduction of the tert-butyl and methoxy groups requires precise control over reaction conditions to ensure high yield and purity.

The compound's chemical stability under various conditions has been thoroughly investigated. Research indicates that it maintains its structural integrity under both acidic and basic environments, making it suitable for formulation in diverse pharmaceutical products. Additionally, its solubility profile has been optimized for better bioavailability, which is essential for therapeutic efficacy.

In the realm of drug discovery, the use of computational modeling has become increasingly important for predicting the behavior of new compounds. Advanced algorithms can simulate the interactions between Tert-Butyl 6-Methoxyspiro[Indene-1,4-Piperidine]-1-Carboxylate and biological targets, providing valuable insights into its potential therapeutic applications. These simulations have helped researchers identify promising derivatives and analogs that could enhance its pharmacological properties.

Epidemiological studies have also begun to explore the potential benefits of spirocyclic compounds in treating various diseases. Preliminary data suggest that molecules like Tert-Butyl 6-Methoxyspiro[Indene-1,4-Piperidine]-1-Carboxylate may have applications in oncology, neurology, and inflammation-related disorders. These findings underscore the importance of continued research into this class of compounds.

The pharmaceutical industry has taken notice of these promising developments. Several companies have initiated programs to further investigate the therapeutic potential of spirocyclic compounds like Tert-Butyl 6-Methoxyspiro[Indene-1,4-Piperidine]-1-Carboxylate. Collaborative efforts between academic researchers and industry scientists are underway to accelerate the translation of laboratory findings into clinical applications.

The environmental impact of synthesizing and using such compounds is also a consideration in modern drug development. Efforts are being made to optimize synthetic routes to minimize waste and reduce energy consumption. Green chemistry principles are being applied to ensure that the production of pharmaceuticals like Tert-Butyl 6-Methoxyspiro[Indene-1,4-Piperidine]-1-Carboxylate is both efficient and sustainable.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic chemistry and drug delivery systems are expected to further enhance its potential as a therapeutic agent. As our understanding of biological pathways continues to grow, so too will the opportunities for leveraging compounds like Tert-Butyl 6-Methoxyspiro[Indene-1,4-Piperidine]-1-Carboxylate.